Cas no 1797844-78-0 (2-fluoro-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzene-1-sulfonamide)

• Product Name: 2-fluoro-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzene-1-sulfonamide
• CAS No: 1797844-78-0
• MF: C₁₈H₂₀FNO₃S₂
• MW: 381.484705924988
• CID: 5406219
• Update Time: 2025-08-05

2-fluoro-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-[(4-phenylsulfanyloxan-4-yl)methyl]benzenesulfonamide
• 2-fluoro-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C18H20FNO3S2/c19-16-8-4-5-9-17(16)25(21,22)20-14-18(10-12-23-13-11-18)24-15-6-2-1-3-7-15/h1-9,20H,10-14H2
• InChI Key： SOEAEAIHYDFDHM-UHFFFAOYSA-N
• SMILES： C1(S(NCC2(SC3=CC=CC=C3)CCOCC2)(=O)=O)=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-fluoro-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzene-1-sulfonamide

Comprehensive Overview of 2-fluoro-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzene-1-sulfonamide (CAS No. 1797844-78-0)

The compound 2-fluoro-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzene-1-sulfonamide (CAS No. 1797844-78-0) is a sulfonamide derivative with a unique structural framework, combining a fluorinated benzene ring and a tetrahydro-2H-pyran (oxane) moiety. This molecular architecture positions it as a promising candidate for pharmaceutical and agrochemical research. The presence of the phenylsulfanyl group and the fluoro substitution enhances its potential for selective binding interactions, making it a subject of interest in drug discovery and material science.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the 2-fluoro-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzene-1-sulfonamide due to its potential applications in targeting enzymes and receptors. The fluoro group is known to improve metabolic stability and bioavailability, while the oxan-4-yl scaffold contributes to conformational rigidity, a desirable trait in drug design. These attributes align with current trends in precision medicine and personalized therapeutics.

The synthesis of CAS No. 1797844-78-0 involves multi-step organic reactions, including nucleophilic substitution and sulfonamide coupling. Its phenylsulfanyl moiety can participate in redox reactions, offering opportunities for catalytic applications. This compound has also garnered attention in the field of green chemistry, as researchers explore solvent-free or low-waste synthetic routes. Such innovations resonate with the growing emphasis on sustainable chemical practices, a topic frequently searched in academic and industrial circles.

From a structural perspective, the 2-fluoro-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzene-1-sulfonamide exhibits intriguing stereoelectronic properties. The sulfonamide group acts as a hydrogen bond acceptor, while the fluoro substituent influences electron density distribution. These features are critical in computational chemistry studies, where molecular docking and QSAR (Quantitative Structure-Activity Relationship) models are employed to predict biological activity. This aligns with the rising popularity of AI-driven drug discovery, a hot topic in scientific forums and search engine queries.

Beyond pharmaceuticals, CAS No. 1797844-78-0 has potential applications in material science. Its aromatic and heterocyclic components make it a candidate for organic semiconductors or liquid crystals. The phenylsulfanyl group, in particular, could facilitate charge transport in thin-film devices. This intersection of chemistry and materials engineering addresses the increasing interest in smart materials and flexible electronics, frequently searched terms in tech-driven markets.

Analytical characterization of 2-fluoro-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzene-1-sulfonamide typically involves techniques like NMR, HPLC, and mass spectrometry. Purity and stability assessments are crucial, given the compound's potential use in high-value applications. Researchers often inquire about storage conditions and handling protocols for such specialized chemicals, reflecting practical concerns in laboratory settings.

In summary, CAS No. 1797844-78-0 represents a multifaceted compound with broad interdisciplinary relevance. Its structural motifs cater to contemporary needs in drug development, sustainable synthesis, and advanced materials. As scientific inquiries increasingly focus on structure-activity relationships and eco-friendly chemistry, this sulfonamide derivative stands poised for further exploration and innovation.